Cas no 1329796-42-0 (3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride)

• Product Name: 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride
• CAS No: 1329796-42-0
• MF: C₁₁H₁₅BrClNO
• MW: 298.636871576309
• CID: 1065170
• Update Time: 2025-10-28

3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethyl-d6-amino)-4’-bromopropiophenone
• 3-(Dimethyl-d6-amino)-4 inverted exclamation mark -bromopropiophenone
• CID 131667771
• 3-(Dimethyl-d6-amino)-4'-bromopropiophenone
• 3-(Dimethyl-d6-amino)-4a€-bromopropiophenone Hydrochloride
• 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride

• Inchi： 1S/C11H14BrNO.ClH/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9;/h3-6H,7-8H2,1-2H3;1H/i1D3,2D3;
• InChI Key： YFGCMCARGFWPJN-TXHXQZCNSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCN(C([2H])([2H])[2H])C([2H])([2H])[2H])=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Topological Polar Surface Area: 20.3

Experimental Properties

• Solubility: soluble in DMSO, Methanol

Additional information on 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride

Introduction to 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride (CAS No. 1329796-42-0)

3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride, identified by the CAS number 1329796-42-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of substituted propiophenones, which are widely recognized for their versatile applications in organic synthesis and medicinal chemistry. The presence of a bromine substituent at the 4’-position and a dimethyl-d6 amino group at the 3-position enhances its utility as an intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. The deuterated version (dimethyl-d6) provides a stable isotope label, which is valuable for NMR spectroscopic studies and metabolic tracing in drug discovery processes. This feature is particularly useful in understanding the metabolic pathways and interactions of drug candidates.

In recent years, there has been a growing interest in propiophenone derivatives due to their potential applications in the treatment of various diseases. For instance, studies have demonstrated that propiophenone-based compounds can exhibit anti-inflammatory, antioxidant, and anticancer properties. The brominated derivative, such as 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride, serves as a key building block in the synthesis of more complex molecules that target specific biological pathways.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the propiophenone core structure, researchers can develop inhibitors that selectively target specific kinases. The bromine atom at the 4’-position provides a handle for further functionalization, allowing chemists to attach various pharmacophores that enhance binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of isotopically labeled compounds in drug development. The use of deuterium-labeled compounds, such as 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride, can improve metabolic stability and reduce metabolic clearance, leading to longer half-lives and improved bioavailability of drug candidates. This approach has been successfully employed in several clinical trials, demonstrating its potential to enhance therapeutic efficacy.

The synthesis of 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom typically involves electrophilic aromatic substitution reactions, while the amino group is often introduced through nucleophilic substitution or reduction reactions. The hydrochloride salt formation is achieved by treating the free base with hydrochloric acid or another acid source, ensuring high yield and purity.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Propiophenone derivatives are known to exhibit photochemical properties that make them useful in the development of light-sensitive materials and sensors. Additionally, their structural versatility allows for modifications that can enhance pesticidal or herbicidal activities.

In conclusion, 3-(Dimethyl-d6-amino)-4’-bromopropiophenone Hydrochloride (CAS No. 1329796-42-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors. The use of deuterium labeling further enhances its utility in drug development by improving metabolic stability. As research continues to uncover new applications for propiophenone derivatives, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.